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Compound of Interest

Compound Name: Ferrous lodide

Cat. No.: B1584420

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of ferrous iodide (Felz), an inorganic
compound with significant applications in chemical synthesis and research. It covers its
fundamental identifiers, physicochemical properties, experimental protocols for its preparation,
and its roles in various scientific fields.

Chemical Identifiers

Precise identification is critical in research and development. Ferrous iodide is known by
several names and is cataloged in numerous chemical databases. The following table
summarizes its key identifiers.[1][2][3][4]
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Identifier Type Value

CAS Number 7783-86-0

IUPAC Name Iron(ll) iodide

Synonyms Ferrous iodide, Iron diiodide

EC Number 232-031-2

PubChem CID 82220

UNII F5452U54PN

InChl InChl=1S/Fe.2HI/h;2*1H/q+2;;/p-2
InChlKey BQZGVMWPHXIKEQ-UHFFFAOYSA-L
SMILES [Fe+2].[I-].[I-]

Molecular Formula Felz

Physicochemical Properties

The physical and chemical characteristics of ferrous iodide dictate its handling, storage, and
application. It is a hygroscopic solid that is sensitive to air and moisture.[1][5] The compound is
soluble in water, ethanol, and diethyl ether.[1][6][7] In solution and in the presence of moist air,
it undergoes rapid oxidation.[1][6]
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Property Value

Molar Mass 309.65 g/mol [1][6]

White to off-white or grey powder; can also
Appearance appear as a red-violet to black solid or gray-
black powder.[1][2][6]

Density 5.315 g/cm3[1][6]
Melting Point 587 °C (1,089 °F; 860 K)[1][6]
Boiling Point 827 °C (1,521 °F; 1,100 K)[1][6]

Adopts the cadmium iodide (Cdlz) crystal
Crystal Structure i
structure; Trigonal, space group P3m1.[1]

Magnetic Susceptibility () +13,600-10~° cm3/mol[1]

Experimental Protocols

The synthesis of high-purity ferrous iodide is crucial for its use in sensitive applications.
Anhydrous Fel: is extremely air-sensitive, and in situ preparation is often preferred to prevent
oxidation.[8]

Method 1: In Situ Synthesis in Acetonitrile

This method is advantageous as it avoids the handling of the highly air-sensitive anhydrous
Fel2.[8]

¢ Objective: To prepare a solution of iron(ll) iodide for immediate use in a subsequent reaction.
o Materials:

o lodine (I2)

o Iron powder (excess)

o Acetonitrile (CH3CN), anhydrous
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o Schlenk flask with a Teflon stopcock

e Procedure:

[e]

Add an excess of iron powder and a stoichiometric amount of iodine to a Schlenk flask.

o

Add 25 mL of anhydrous acetonitrile.

[¢]

Seal the flask and heat the reaction mixture. The synthesis is typically complete in about
30 minutes.[8]

[¢]

The resulting colorless solution of Felz is then used directly for the next synthetic step,
such as the addition of a ligand.[8]

Method 2: Direct Reaction of Elements

This method produces anhydrous ferrous iodide directly.

» Objective: To synthesize solid, anhydrous iron(ll) iodide.

o Materials:

o lIron (Fe)

o lodine (I2)

e Procedure:

o The reaction is carried out by heating iron and iodine together at a temperature of 500 °C.

[1]
o The reaction proceeds according to the equation: Fe + |2 — Felz.[1]
Method 3: Aqueous Preparation
This method is suitable for creating aqueous solutions of ferrous iodide.

o Objective: To prepare an aqueous solution of Felz.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.mdpi.com/1420-3049/26/10/2998
https://www.mdpi.com/1420-3049/26/10/2998
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Materials:

o lron filings

o lodine

o Deionized water

e Procedure:

o

Combine iron filings and iodine in water.[9]

o Heat the mixture to facilitate the reaction. The solution will turn dark as the iodine reacts.

[9]

o Continue heating until the purple color of the iodine disappears, indicating its consumption.

[9]

o Filter the hot solution to remove excess iron and any solid impurities. The resulting green
filtrate is an aqueous solution of ferrous iodide.[9]

o Crystalline hydrates can be precipitated from these solutions.[1]

Visualization of Synthetic Workflow

The general laboratory synthesis of ferrous iodide from its elements can be visualized as a
straightforward workflow.

(Iron Powder & lodine) —

Sealed Heating ' ' Felz Solution ' ( Crystallization & '
(e.g., Schlenk Flask) (~30 min) (In Situ) Isolation (Optional) (Solid)
Anhydrous Solvent

Click to download full resolution via product page

Caption: Workflow for the in situ synthesis of Ferrous lodide.
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Applications in Research and Development

Ferrous iodide serves as a valuable reagent and catalyst in various chemical transformations.

o Catalyst in Organic Reactions: It is widely used as a catalyst in organic chemistry.[1][3][6][10]
[11] Its applications include mediating C-N bond cross-coupling reactions and catalyzing
reductive ring-opening reactions.[12]

e Precursor for Other Compounds: Felz is used in the production of alkali iodides and in the
synthesis of other iron compounds.[6][10]

o Coordination Chemistry: It serves as a precursor for synthesizing complex coordination
compounds, particularly with redox-active ligands.[8]

Safety and Handling

Proper handling of ferrous iodide is essential due to its chemical reactivity and potential
hazards.

e General Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[7]
[13][14] It causes skin irritation and serious eye irritation.[5][14][15]

e Handling Precautions:

o Handle under a dry, inert atmosphere (e.g., argon or nitrogen) in a well-ventilated area or
fume hood.[13][16]

o Avoid breathing dust.[5][16]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[5][13][16]

o Storage:
o Store in a tightly sealed container in a cool, dry place.[13][16]

o The material is hygroscopic and sensitive to air and light; protect from moisture and light.
[51[13]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://en.wikipedia.org/wiki/Iron(II)_iodide
https://iofina.com/product/ferrous-iodide/
https://heegermaterials.com/iodide-powders/2308-ironii-iodide-fei2-cas-7783-86-0.html
https://cymitquimica.com/cas/7783-86-0/
https://www.fishersci.com/shop/products/iron-ii-iodide-anhydrous-97-metals-basis-thermo-scientific/AA1148504
https://academicworks.cuny.edu/cgi/viewcontent.cgi?params=/context/gc_etds/article/5385/&path_info=Xiaochen_Liu_Revised_Dissertation.pdf
https://heegermaterials.com/iodide-powders/2308-ironii-iodide-fei2-cas-7783-86-0.html
https://cymitquimica.com/cas/7783-86-0/
https://www.mdpi.com/1420-3049/26/10/2998
https://www.benchchem.com/product/b1584420?utm_src=pdf-body
https://www.chembk.com/en/chem/Iron(II)%20iodide
https://ltschem.com/msds/FeI2.pdf
https://www.echemi.com/sds/ironiiiodide-pid_Rock22144.html
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://www.echemi.com/sds/ironiiiodide-pid_Rock22144.html
https://www.fishersci.com/store/msds?partNumber=AA11485&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/FeI2.pdf
https://mubychem.com/ironiodidemanufacturers.html
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://mubychem.com/ironiodidemanufacturers.html
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://ltschem.com/msds/FeI2.pdf
https://mubychem.com/ironiodidemanufacturers.html
https://ltschem.com/msds/FeI2.pdf
https://mubychem.com/ironiodidemanufacturers.html
https://www.fishersci.at/store/msds?partNumber=11376878&countryCode=AT&language=en
https://ltschem.com/msds/FeI2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Incompatibilities: Avoid contact with strong acids, strong bases, and oxidizing agents.[5][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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